Cas no 2097948-37-1 (8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol)

• Product Name: 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
• CAS No: 2097948-37-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4776251
• Update Time: 2025-08-05

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-amino-1-oxa-8-azaspiro[5.5]undecan-4-ol
• 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol

• Inchi： 1S/C9H18N2O2/c10-11-4-1-3-9(7-11)6-8(12)2-5-13-9/h8,12H,1-7,10H2
• InChI Key： QRZLYMZXSMZJCV-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CCC2)N)O

Computed Properties

• Exact Mass: 186.136827821 g/mol
• Monoisotopic Mass: 186.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7
• Molecular Weight: 186.25

Additional information on 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol

Comprehensive Overview of 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol (CAS No. 2097948-37-1): Structure, Applications, and Research Insights

8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol (CAS No. 2097948-37-1) is a structurally unique heterocyclic compound featuring a spirocyclic framework, which has garnered significant attention in pharmaceutical and chemical research. The molecule's spiro[5.5]undecane core, combined with functional groups like amino and hydroxyl, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and GPCR-related pathways, aligning with current trends in precision medicine.

The compound's spirocyclic architecture is a hotspot in modern medicinal chemistry due to its three-dimensional rigidity, which enhances binding affinity to protein targets. This property is critical for designing next-generation therapeutics, especially in areas like neurodegenerative diseases and pain management. Recent studies highlight its role as a precursor for selective enzyme inhibitors, addressing FAQs such as "How do spirocyclic compounds improve drug bioavailability?" and "What are the advantages of aza-spiro scaffolds in CNS drugs?"

From a synthetic perspective, 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, resonating with the industry's shift toward sustainable manufacturing. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a topic frequently searched by quality control professionals. The compound's logP and hydrogen-bonding capacity also make it a case study for discussions on drug-likeness and Lipinski's Rule of Five.

In the context of AI-driven drug design, 2097948-37-1 serves as a benchmark for molecular docking simulations. Computational chemists often query databases for its crystallographic data to validate predictive algorithms. This aligns with trending searches like "How does machine learning optimize spirocyclic compound synthesis?" or "What are the SAR (Structure-Activity Relationship) trends for aza-spiro derivatives?"

Beyond pharmaceuticals, 8-Amino-1-oxa-8-azaspiro[5.5]undecan-4-ol finds niche applications in material science, particularly in designing supramolecular assemblies. Its ability to form hydrogen-bonded networks is exploited in developing smart polymers, a topic gaining traction in academic forums. Safety data sheets (SDS) emphasize its non-hazardous profile under standard conditions, addressing common concerns about laboratory safety and regulatory compliance.

In summary, CAS No. 2097948-37-1 represents a convergence of structural innovation and multidisciplinary utility. Its relevance to drug development, computational chemistry, and sustainable synthesis ensures its prominence in both literature and industrial pipelines. For researchers, it remains a compelling subject for investigations into scaffold diversification and targeted delivery systems.